Cas no 2138803-80-0 (4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol)
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol
- 2138803-80-0
- EN300-1165744
-
- Inchi: 1S/C17H30O/c1-14(2)8-6-9-15(3)11-12-17(5)16(4)10-7-13-18/h8,10-11,17-18H,6-7,9,12-13H2,1-5H3/b15-11+,16-10+
- InChI Key: WBYIBOWSPJYMPJ-YUCRUYSYSA-N
- SMILES: OCC/C=C(\C)/C(C)C/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 250.229665576g/mol
- Monoisotopic Mass: 250.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 20.2Ų
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1165744-1.0g |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1165744-50mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 50mg |
$2693.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-100mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 100mg |
$2822.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-250mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 250mg |
$2950.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-500mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 500mg |
$3078.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-1000mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 1000mg |
$3207.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-2500mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 2500mg |
$6287.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-5000mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 5000mg |
$9301.0 | 2023-10-03 | ||
| Enamine | EN300-1165744-10000mg |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol |
2138803-80-0 | 10000mg |
$13792.0 | 2023-10-03 |
4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol
Introduction to 4,5,8,12-Tetramethyltrideca-3,7,11-trien-1-ol (CAS No. 2138803-80-0)
4,5,8,12-Tetramethyltrideca-3,7,11-trien-1-ol (CAS No. 2138803-80-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its intricate carbon backbone with multiple double bonds and methyl substituents, making it a valuable subject for both academic research and potential pharmaceutical applications.
The molecular structure of 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol is particularly noteworthy due to its conjugated double bonds and the presence of four methyl groups. These features contribute to its stability and reactivity in various chemical reactions. The compound's hydroxyl group at the terminal position also adds to its versatility in forming esters and ethers, which are essential in the synthesis of more complex molecules.
Recent studies have explored the potential biological activities of 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
Another promising application of 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol is in the field of cancer research. Preliminary studies have indicated that this compound exhibits cytotoxic effects against various cancer cell lines. Specifically, it has been shown to induce apoptosis in human breast cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades. These findings suggest that further investigation into its anticancer mechanisms could lead to the development of novel therapeutic agents.
In addition to its biological activities, the synthetic routes for producing 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol have been extensively studied. One efficient method involves a multi-step synthesis starting from readily available alkenes and alcohols. Key steps include Wittig reactions for the formation of double bonds and Grignard reactions for introducing methyl groups. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature and solvent choice.
The physical properties of 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol, including its melting point and solubility in various solvents, have also been characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations. For instance, its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for use in drug delivery systems.
Safety considerations are an important aspect when working with any new chemical compound. While no significant toxicity has been reported for 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol, standard laboratory safety protocols should be followed during handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.
In conclusion, 4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol (CAS No. 2138803-80-0) is a multifaceted compound with a range of potential applications in both research and industry. Its unique molecular structure and biological activities make it a promising candidate for further exploration in areas such as anti-inflammatory therapy and cancer treatment. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new drugs and therapeutic strategies.
2138803-80-0 (4,5,8,12-tetramethyltrideca-3,7,11-trien-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)